Cas no 1196153-26-0 (tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate)

• Product Name: tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate
• CAS No: 1196153-26-0
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD11977790
• CID: 4685247
• PubChem ID: 72211747
• Update Time: 2025-05-25

tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5-CHLORO-3,4-DIHYDRO-2,6-NAPHTHYRIDINE-2(1H)-CARBOXYLATE
• AB65182
• tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate
• 2-Boc-5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine
• PS-15701
• EN300-6201520
• 2-Boc-5-chloro-3,4-dihydro-1H-2,6-naphthyridine
• SY226452
• P18100
• t-Butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate
• tert-butyl 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine-2-carboxylate
• MFCD11977790
• CS-0119737
• 1196153-26-0
• SCHEMBL25574653
• tert-butyl5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate

• MDL： MFCD11977790
• Inchi： 1S/C13H17ClN2O2/c1-13(2,3)18-12(17)16-7-5-10-9(8-16)4-6-15-11(10)14/h4,6H,5,7-8H2,1-3H3
• InChI Key： WWQAAKDZZKTJNS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate

tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate, with the CAS number 1196153-26-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The chemical structure of tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate consists of a naphthyridine ring system with a chloro substituent at the 5-position and a tert-butyl group attached to the carboxylate moiety. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its functional applications. The naphthyridine ring system is known for its aromaticity and stability, making it a versatile scaffold for various chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

In terms of applications, tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere or a lead compound in drug design has been explored in recent studies. For instance, research indicates that this compound may exhibit potential as an anti-tumor agent due to its interaction with specific biological targets. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several scientific journals.

The electronic properties of tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have focused on optimizing its electronic characteristics through strategic substitution patterns.

In conclusion, tert-butyl 5-chloro-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups provide a foundation for innovative research and development. As scientific understanding of this compound continues to grow, it is anticipated that new uses will emerge, further solidifying its importance in modern chemistry.